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Cat. No.: B8746635

Introduction

4-tert-Butylcatechol (TBC), with the CAS number 98-29-3, is an organic compound that is a
derivative of catechol.[1] It presents as a white to light-yellow crystalline solid at room
temperature.[1][2] TBC is a crucial chemical intermediate and additive in various industrial
applications, primarily valued for its potent antioxidant and polymerization-inhibiting properties.
[3][4][5] Its efficacy as a stabilizer is notably higher than that of hydroquinone, being 25 times
more effective at 60°C.[1][5] This guide provides a comprehensive overview of the core
physicochemical properties of p-tert-butylcatechol, detailed experimental protocols for its
synthesis and analysis, and a review of its mechanisms of action, tailored for researchers,
scientists, and professionals in drug development.

Physicochemical Properties

The following tables summarize the key physicochemical data for p-tert-butylcatechol,
compiled from various sources.

Table 1: General and Physical Properties
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Property Value References
IUPAC Name 4-(tert-butyl)benzene-1,2-diol [6]
Synonyms p-tert-Butylcatechol, TBC, 4- (7]
TBC
CAS Number 98-29-3 [6]
Molecular Formula C10H1402 [1]
Molecular Weight 166.22 g/mol [6]
Appearance White to light yellow crystalline (2]
solid or powder
Melting Point 52-55 °C [1][8]
Boiling Point 285 °C [1][8]
Density 1.049 g/cm3 [8]

Vapor Pressure

<1 hPa (at 25 °C)

[8][°]

Flash Point

>113 °C (>230 °F)

[8]

Refractive Index

n20/D 1.508

[8]

ble 2: T | : :

Property Value References
Critical Temperature (Tc) 775 K [10]
Critical Pressure (Pc) 37.00 bar [10]
Critical Density (pc) 1.79 mol/L [10]
Enthalpy of Fusion (AfusH) 15.1 kJ/mol (at 330.4 K) [10]
Enthalpy of Sublimation

99.2 + 0.9 kJ/mol [10]
(AsubH®)
Enthalpy of Vaporization

96.5 + 2.8 kJ/mol [10]
(AvapH®)
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ble 3: Solubili | Partitioni .

Property Value References
Water Solubility 0.2 g/100 mL (at 25 °C) [11]
o ) Soluble in methanol, ether,

Solubility in Organic Solvents [1]
acetone, alcohol

LogP (Octanol/Water Partition

o 1.98 (at 25 °C) [9]

Coefficient)

pKa 9.92 + 0.10 (Predicted) [11]

Technique Key Features References
Spectra available in

1H NMR [6][12]
databases.
Spectra available in

13C NMR [13]
databases.
Spectra available in

Infrared (IR) Spectroscopy [6][13]
databases.
Mass spectra (electron

Mass Spectrometry (MS) S ) [6][13]
ionization) available.
Exhibits a distinct UV

UV-Vis Spectroscopy absorbance curve, useful for [14]

concentration monitoring.

Experimental Protocols
Synthesis of p-tert-butylcatechol via Friedel-Crafts

Alkylation

A common method for synthesizing p-tert-butylcatechol is the Friedel-Crafts alkylation of

catechol with an alkylating agent like isobutylene or tert-butanol.[1]
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Materials:

Catechol

tert-Butanol or Isobutylene

Acid catalyst (e.g., phosphoric acid, sulfuric acid, or an acidic ion-exchange resin)[1][15]
Solvent (e.g., xylene)

Sodium carbonate solution (for neutralization)

Water (for washing)

Petroleum ether (for recrystallization)

Procedure:

A reaction vessel is charged with catechol, the chosen solvent (xylene), and the acid
catalyst.

The mixture is heated to the reaction temperature (e.g., 80-120 °C).[2]

The alkylating agent (isobutylene gas or a xylene solution of tert-butanol) is added dropwise
or introduced at a controlled rate over a period of 4-8 hours.[2]

After the addition is complete, the reaction is maintained at a specific temperature (e.g., 105-
110 °C) for a set duration (0-5 hours) to ensure completion.[2]

The reaction mixture is then cooled and allowed to stand.

The organic layer is separated and neutralized with a sodium carbonate solution, followed by
washing with water to remove any remaining acid and salts.

The crude product is then purified, typically by reduced pressure distillation followed by
recrystallization from a solvent like petroleum ether to yield the final p-tert-butylcatechol
product.
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Caption: Workflow for the synthesis of p-tert-butylcatechol.

Determination of Physicochemical Properties

e Melting Point: The melting point can be determined using a standard capillary melting point
apparatus. A small, dry sample is packed into a capillary tube, which is then heated in a
controlled manner. The temperature range from the first appearance of liquid to the complete
melting of the solid is recorded.

» Boiling Point: The boiling point is determined by distillation at atmospheric pressure. The
temperature at which the liquid boils and its vapor is in equilibrium with the liquid is recorded.

e Solubility: To determine solubility, a known amount of p-tert-butylcatechol is added to a
specific volume of a solvent at a constant temperature. The mixture is agitated until
equilibrium is reached, and the concentration of the dissolved solute is measured.
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e Spectroscopic Analysis:

o NMR (*H and 3C): Nuclear Magnetic Resonance spectroscopy is used to confirm the
chemical structure. A sample is dissolved in a deuterated solvent (e.g., CDCIs), and the
spectrum is recorded to identify the chemical shifts and coupling constants of the protons

and carbon atoms.[13]

o IR: Infrared spectroscopy is used to identify the functional groups present in the molecule,
particularly the O-H and aromatic C-H stretching vibrations.[6]

o UV-Vis: Ultraviolet-Visible spectroscopy is employed to study the electronic transitions
within the molecule. It is particularly useful for quantitative analysis, such as monitoring the

concentration of TBC in monomer streams.[14]

Mechanism of Action and Biological Relevance
Antioxidant Activity

The primary function of p-tert-butylcatechol in many applications is its ability to act as an
antioxidant.[3] It effectively scavenges free radicals, which are highly reactive species that can
initiate damaging chain reactions leading to the degradation of materials like polymers,
rubbers, and oils.[3][16] The antioxidant mechanism involves the donation of a hydrogen atom
from one of its hydroxyl groups to a free radical (Re), thereby neutralizing it. The resulting TBC
radical is stabilized by resonance and the steric hindrance of the bulky tert-butyl group, making
it less reactive and unable to propagate the chain reaction.[15]
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Free Radical Scavenging by p-tert-Butylcatechol
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Caption: Antioxidant mechanism of p-tert-butylcatechol.

Involvement in Cellular Signhaling

In biological systems, oxidative stress can lead to cellular damage and apoptosis. p-tert-
Butylcatechol and other catechol derivatives are known to interact with cellular antioxidant
response pathways.[17] One such pathway involves the PERK-elF2a-ATF4 axis, which is
activated under endoplasmic reticulum (ER) stress, often induced by oxidative stress. This
pathway can lead to the expression of antioxidant genes through the transcription factor Nrf2,
providing a protective mechanism for cells like melanocytes against chemical or UV-induced

damage.[17]
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Caption: Role of catechols in cellular antioxidant response.
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Applications

The unique properties of p-tert-butylcatechol lead to its use in a wide range of applications.

Applications of p-tert-Butylcatechol
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Caption: Key industrial applications of p-tert-butylcatechol.

o Polymerization Inhibitor: Its primary use is to prevent the premature polymerization of
reactive monomers such as styrene, butadiene, and vinyl acetate during manufacturing,
storage, and transport.[4][14]

» Antioxidant: It is incorporated into synthetic rubbers, plastics, oils, and lubricants to prevent
oxidative degradation, thereby extending their service life and maintaining their physical
properties.[3][9][16]

» Stabilizer: TBC is used as a stabilizer in the production of polyurethane foam and polyester
resins.[11][18]

o Chemical Intermediate: It serves as a precursor in the synthesis of pharmaceuticals and
other specialty chemicals.[16][19]
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Safety and Handling

p-tert-Butylcatechol is classified as harmful if swallowed or in contact with skin, and it can
cause severe skin burns and eye damage.[20][21] It may also cause an allergic skin reaction.
[20] It is very toxic to aquatic life with long-lasting effects.[20][21]

Handling Precautions:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, eye
protection, and face protection.[20][22]

e Ventilation: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation
of dust or vapors.[23][24]

» Storage: Store in a cool, dry, well-ventilated place below +30°C, away from incompatible
materials like strong oxidizing agents.[8] The substance is hygroscopic.[11]

o Spills: In case of a spill, avoid creating dust. Sweep up the solid material and place itin a
suitable container for disposal.[20][24]

Conclusion

p-tert-Butylcatechol is a versatile and industrially significant compound with well-characterized
physicochemical properties. Its utility is primarily derived from its exceptional ability to inhibit
polymerization and act as an antioxidant. A thorough understanding of its properties, synthesis,
and mechanisms of action is essential for its safe and effective application in research and
industry, including its potential relevance in the fields of material science and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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